N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[2-(2-methoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C18H22N2O3S/c1-21-14-8-9-15(17(12-14)23-3)20-18(24)19-11-10-13-6-4-5-7-16(13)22-2/h4-9,12H,10-11H2,1-3H3,(H2,19,20,24)
• InChI Key: JTGMTOAHWAOHKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NCCC2=CC=CC=C2OC)OC
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been synthesized and studied for its potential applications in various fields.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea exerts its effects through its ability to scavenge reactive oxygen species (ROS) and nitric oxide (NO). It has been shown to protect cells from oxidative stress and prevent cell death. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea also modulates various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has been shown to protect against neurodegenerative diseases by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has several advantages for lab experiments. It is relatively easy to synthesize and has good stability. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea is also soluble in both water and organic solvents, which makes it suitable for a wide range of experimental conditions. However, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has some limitations for lab experiments. It can be toxic at high concentrations, and its effects may vary depending on the experimental conditions and cell types used.

Future Directions

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has several potential future directions for research. It can be further studied for its potential applications in cancer, diabetes, and neurodegenerative diseases. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea can also be used in combination with other drugs to enhance their therapeutic effects. Additionally, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea can be modified to improve its pharmacokinetic properties and reduce its toxicity.
Conclusion:
In conclusion, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea is a thiourea derivative that has been extensively studied for its potential applications in various fields. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea exerts its effects through its ability to scavenge ROS and NO and modulate various signaling pathways. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has several advantages for lab experiments but also has some limitations. It has several potential future directions for research, including its potential applications in cancer, diabetes, and neurodegenerative diseases.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea can be synthesized through a two-step process. In the first step, 2,4-dimethoxybenzoyl chloride is reacted with 2-methoxyphenethylamine to form the intermediate product, 2,4-dimethoxy-N-(2-(2-methoxyphenyl)ethyl)benzamide. In the second step, the intermediate product is reacted with thiourea to form the final product, N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has been extensively used in scientific research due to its potential applications in various fields. It has been studied for its antioxidant, anti-inflammatory, and neuroprotective properties. N-(2,4-dimethoxyphenyl)-N'-[2-(2-methoxyphenyl)ethyl]thiourea has also been used in studies related to cancer, diabetes, and cardiovascular diseases.